Cas no 40550-12-7 (1,3-Propanediamine,2-chloro-N1,N1,N3,N3-tetramethyl-)

1,3-Propanediamine,2-chloro-N1,N1,N3,N3-tetramethyl- structure
40550-12-7 structure
Product Name:1,3-Propanediamine,2-chloro-N1,N1,N3,N3-tetramethyl-
CAS No:40550-12-7
MF:C7H17ClN2
MW:164.676280736923
CID:334916
PubChem ID:3016194
Update Time:2025-04-19

1,3-Propanediamine,2-chloro-N1,N1,N3,N3-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,2-chloro-N1,N1,N3,N3-tetramethyl-
    • 2-chloro-N,N,N',N'-tetramethylpropane-1,3-diamine
    • 40550-12-7
    • EINECS 254-969-1
    • NS00030812
    • SCHEMBL5886370
    • DTXSID90193571
    • Inchi: 1S/C7H17ClN2/c1-9(2)5-7(8)6-10(3)4/h7H,5-6H2,1-4H3
    • InChI Key: SCMRSXYMRBPCRB-UHFFFAOYSA-N
    • SMILES: ClC(CN(C)C)CN(C)C

Computed Properties

  • Exact Mass: 164.108
  • Monoisotopic Mass: 164.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 73.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 0.966
  • Boiling Point: 124.6°Cat760mmHg
  • Flash Point: 29.1°C
  • Refractive Index: 1.46
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